Cas no 1480280-06-5 (Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]-)

• Product Name: Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]-
• CAS No: 1480280-06-5
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 5209669
• Update Time: 2025-05-20

Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]-
• 1-(4-Bromophenyl)-2-((3-hydroxypropyl)thio)ethan-1-one

• Inchi： 1S/C11H13BrO2S/c12-10-4-2-9(3-5-10)11(14)8-15-7-1-6-13/h2-5,13H,1,6-8H2
• InChI Key： DHRVMIKOKTZRLE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Br)C=C1)CSCCCO

Additional information on Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]-

Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- (CAS No. 1480280-06-5): A Comprehensive Overview

Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- (CAS No. 1480280-06-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromophenyl group and a thioether functional group. These features contribute to its potential applications in various biological and therapeutic contexts.

The molecular formula of Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- is C₁₂H₁₄BrOS, and its molecular weight is approximately 276.2 g/mol. The compound's physical properties include a white crystalline solid form with a melting point ranging from 75 to 78°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for various chemical reactions and biological assays.

Recent research studies have explored the potential of Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- in the development of new therapeutic agents. One notable application is its use as an intermediate in the synthesis of antibacterial and antifungal compounds. The bromophenyl group provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance the compound's biological activity.

In addition to its antimicrobial properties, Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- has shown promise in the field of cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The thioether functional group plays a crucial role in this mechanism by facilitating the formation of covalent bonds with target proteins, thereby modulating their activity.

The synthesis of Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- typically involves a multi-step process that begins with the reaction of bromobenzene with an appropriate thiol derivative. Subsequent steps may include oxidation, reduction, and functional group manipulation to achieve the desired molecular structure. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

From a pharmacological perspective, Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- exhibits low toxicity and good metabolic stability, making it a suitable candidate for further preclinical and clinical evaluation. In vitro studies have shown that it can be effectively absorbed by cells and distributed throughout tissues without causing significant adverse effects. These properties are essential for ensuring the safety and efficacy of any potential therapeutic application.

The pharmaceutical industry has shown increasing interest in compounds like Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- due to their potential to address unmet medical needs. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its efficacy in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with several promising leads emerging from early-stage clinical trials.

In conclusion, Ethanone, 1-(4-bromophenyl)-2-[(3-hydroxypropyl)thio]- (CAS No. 1480280-06-5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As new insights continue to emerge from ongoing studies, this compound holds promise for contributing to the advancement of healthcare solutions.